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Compound of Interest

Compound Name: Penconazole-d7

Cat. No.: B12060739 Get Quote

For researchers, scientists, and drug development professionals, the use of stable isotope-

labeled internal standards is crucial for achieving accurate and reliable quantification in

analytical assays. This technical guide provides an in-depth overview of the commercial

availability of Penconazole-d7, its application as an analytical standard, and detailed

experimental protocols for its use.

Penconazole is a triazole fungicide widely used in agriculture to control powdery mildew on

various crops.[1][2] Its mechanism of action involves the inhibition of ergosterol biosynthesis, a

vital component of fungal cell membranes.[2][3] Due to its widespread use, regulatory bodies

worldwide have established maximum residue limits (MRLs) for penconazole in food products,

necessitating sensitive and accurate analytical methods for its monitoring.[4] Penconazole-d7,

a deuterated analog of penconazole, serves as an ideal internal standard for mass

spectrometry-based quantification methods, such as gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), to correct for

matrix effects and variations in sample preparation and instrument response.[2]

Commercial Suppliers of Penconazole-d7
A number of reputable suppliers offer Penconazole-d7 analytical standards. The table below

summarizes the key quantitative data for products from several prominent vendors.

Researchers are advised to consult the supplier's Certificate of Analysis (CoA) for lot-specific

information.
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Experimental Protocols
The following are representative experimental protocols for the analysis of penconazole in a

food matrix using Penconazole-d7 as an internal standard, based on established

methodologies.

Sample Preparation (QuEChERS Method)
The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely

adopted sample preparation technique for pesticide residue analysis in food matrices.

Homogenization: Homogenize 10-15 g of the sample (e.g., fruit or vegetable) until a uniform

consistency is achieved.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add a known amount of Penconazole-d7 internal standard solution.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥ 3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup

sorbent (e.g., 900 mg MgSO₄, 150 mg primary secondary amine (PSA), 150 mg C18).

Vortex for 30 seconds.

Centrifuge at high speed for 5 minutes.

Final Extract: The resulting supernatant is ready for LC-MS/MS or GC-MS analysis.

LC-MS/MS Analysis
Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile

with 0.1% formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40 °C.

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM): Monitor at least two transitions for both penconazole

and Penconazole-d7 for quantification and confirmation.

Example Penconazole transitions: m/z 284.1 → 159.0 (quantification), m/z 284.1 →

70.1 (confirmation).

Example Penconazole-d7 transitions: m/z 291.1 → 166.0 (quantification), m/z 291.1 →

70.1 (confirmation).

Instrument Parameters: Optimize source-dependent parameters (e.g., capillary voltage,

source temperature, gas flows) and compound-dependent parameters (e.g., collision
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energy, declustering potential) for maximum sensitivity.

GC-MS Analysis
Chromatographic Conditions:

Column: A low-bleed capillary column suitable for pesticide analysis (e.g., 30 m x 0.25

mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate.

Inlet: Splitless injection at a high temperature (e.g., 250 °C).

Oven Temperature Program: A temperature gradient to ensure separation of analytes

(e.g., start at 70 °C, ramp to 280 °C).

Mass Spectrometric Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) or MRM for tandem MS systems.

Monitored Ions: Select characteristic ions for both penconazole and Penconazole-d7.

Visualizations
The following diagrams illustrate key concepts related to the use of Penconazole-d7.
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Caption: A typical workflow for pesticide residue analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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